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Compound of Interest

Compound Name: 8-Hydroxy-2-tetralone

CAS No.: 53568-05-1

Cat. No.: B1296874

Get Quote

Introduction
8-Hydroxy-2-tetralone, with the chemical formula C₁₀H₁₀O₂ and a molecular weight of 162.18

g/mol , is a bicyclic organic compound belonging to the tetralone family.[1] Its structure,

featuring a fused benzene ring and a cyclohexanone ring with a hydroxyl group at the 8-

position and a ketone at the 2-position, makes it a molecule of interest in synthetic organic

chemistry and drug discovery.[1] The precise characterization of such molecules is paramount

for ensuring purity, confirming structure, and understanding chemical reactivity. This guide

provides a comprehensive overview of the spectroscopic data of 8-Hydroxy-2-tetralone,

focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

techniques. The causality behind experimental choices and the interpretation of the resulting

data are discussed to provide researchers, scientists, and drug development professionals with

a practical and authoritative resource.

Molecular Structure
The structural representation of 8-Hydroxy-2-tetralone is fundamental to understanding its

spectroscopic properties.
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Shim the magnetic
field for homogeneity Acquire ¹H and ¹³C spectra Fourier Transform

the FID Phase correction Baseline correction Reference to TMS (0 ppm)
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Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

Sample Preparation:

Accurately weigh 5-10 mg of purified 8-Hydroxy-2-tetralone.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

chloroform-d, CDCl₃) in a clean vial.

Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

Transfer the solution to a 5 mm NMR tube.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer (a 400 MHz or higher field instrument is

recommended for better resolution).

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, which is critical for sharp spectral

lines.

Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse angle, relaxation

delay).

Acquire the proton-decoupled ¹³C NMR spectrum.
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Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the

frequency-domain spectrum.

Perform phase and baseline corrections to ensure accurate peak representation.

Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹) Bond Vibration Functional Group

3400-3200 (broad) O-H stretch Phenolic -OH

3050-3010 (medium) C-H stretch Aromatic C-H

2950-2850 (medium) C-H stretch Aliphatic C-H

~1680 (strong) C=O stretch Ketone

1600-1450 (medium) C=C stretch Aromatic ring

Interpretation:

O-H Stretching: A broad and strong absorption band in the region of 3400-3200 cm⁻¹ is a

clear indication of the hydroxyl group, with the broadening resulting from intermolecular

hydrogen bonding.

C-H Stretching: Absorptions just above 3000 cm⁻¹ are characteristic of aromatic C-H

stretching, while those just below 3000 cm⁻¹ are due to aliphatic C-H stretching.

C=O Stretching: A strong, sharp absorption band around 1680 cm⁻¹ is characteristic of the

carbonyl group of the ketone. The position is slightly lower than a typical aliphatic ketone due
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to conjugation with the aromatic ring.

C=C Stretching: Absorptions in the 1600-1450 cm⁻¹ region are indicative of the carbon-

carbon double bond stretching vibrations within the aromatic ring.

Experimental Protocol for IR Spectroscopy (Thin Film
Method)

Sample Preparation
Data Acquisition

Dissolve a small amount
of 8-Hydroxy-2-tetralone

in a volatile solvent
(e.g., acetone)

Apply a drop of the
solution onto a
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Allow the solvent to
evaporate completely

Mount the plate in
the spectrometer

Acquire a background
spectrum

Acquire the sample
spectrum

Click to download full resolution via product page

Caption: Workflow for obtaining an IR spectrum of a solid sample using the thin film method.

Step-by-Step Methodology:

Sample Preparation (Thin Film):

Dissolve a small amount of 8-Hydroxy-2-tetralone in a volatile solvent such as acetone or

dichloromethane.

Place a drop of the solution onto a clean, dry salt plate (e.g., KBr or NaCl).

Allow the solvent to evaporate completely, leaving a thin film of the solid sample on the

plate.

Data Acquisition:

Place the salt plate in the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty beam path.
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Acquire the sample spectrum. The instrument software will automatically ratio the sample

spectrum against the background to generate the final absorbance or transmittance

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation. For 8-Hydroxy-2-
tetralone, Electron Ionization (EI) is a common technique.

Mass Spectrometry Data (Electron Ionization):

m/z Proposed Fragment

162 [M]⁺ (Molecular Ion)

145 [M - OH]⁺

134 [M - CO]⁺

115 [M - CO - H₂O]⁺

Interpretation of Fragmentation:

Molecular Ion Peak ([M]⁺): The peak at m/z 162 corresponds to the molecular weight of 8-
Hydroxy-2-tetralone (C₁₀H₁₀O₂), confirming its elemental composition. [1]* Loss of a

Hydroxyl Radical ([M - OH]⁺): A common fragmentation pathway for phenols is the loss of the

hydroxyl group, leading to a fragment ion at m/z 145. [1]* Loss of Carbon Monoxide ([M -

CO]⁺): The presence of a carbonyl group often results in the loss of a neutral carbon

monoxide molecule, giving rise to a peak at m/z 134. [1]* Further Fragmentation:

Subsequent loss of water from the [M - CO]⁺ fragment can lead to the ion at m/z 115.

Fragmentation Pathway Diagram
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Caption: Proposed electron ionization mass spectrometry fragmentation pathway for 8-
Hydroxy-2-tetralone.

Experimental Protocol for Electron Ionization Mass
Spectrometry (EI-MS)
Step-by-Step Methodology:

Sample Introduction:

Introduce a small amount of the sample into the mass spectrometer, typically via a direct

insertion probe for solid samples or after separation by gas chromatography (GC-MS).

Ionization:

In the ion source, the sample molecules are bombarded with a high-energy electron beam

(typically 70 eV). This causes the ejection of an electron from the molecule, forming a

positively charged molecular ion ([M]⁺).

Fragmentation:

The excess energy imparted to the molecular ion causes it to fragment into smaller,

charged species and neutral fragments.

Mass Analysis:

The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or

time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).
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Detection:

The separated ions are detected, and their abundance is plotted against their m/z value to

generate the mass spectrum.

Conclusion
The comprehensive spectroscopic analysis of 8-Hydroxy-2-tetralone using NMR, IR, and MS

provides a detailed and validated structural characterization. The data presented in this guide,

including predicted NMR chemical shifts, characteristic IR absorptions, and key mass spectral

fragments, serve as an authoritative reference for researchers in the fields of chemistry and

drug development. Adherence to the outlined experimental protocols will ensure the acquisition

of high-quality, reproducible data, which is the cornerstone of scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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